Cas no 946236-47-1 (3-(2-methoxyphenoxy)-9-2-(morpholin-4-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(2-methoxyphenoxy)-9-2-(morpholin-4-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 946236-47-1
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6098950
• PubChem ID: 30726977
• Update Time: 2025-10-28

3-(2-methoxyphenoxy)-9-2-(morpholin-4-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenoxy)-9-2-(morpholin-4-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• 3-(2-methoxyphenoxy)-9-(2-morpholin-4-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• F5031-0225
• 3-(2-methoxyphenoxy)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
• AKOS002298935
• 946236-47-1
• VU0630730-1

• Inchi： 1S/C24H26N2O6/c1-28-20-4-2-3-5-21(20)32-22-15-30-24-17(23(22)27)6-7-19-18(24)14-26(16-31-19)9-8-25-10-12-29-13-11-25/h2-7,15H,8-14,16H2,1H3
• InChI Key： UIWWIBQUWPQPDU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(OC4=CC=CC=C4OC)=COC3=C2CN(CCN2CCOCC2)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-methoxyphenoxy)-9-2-(morpholin-4-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

3-(2-Methoxyphenoxy)-9-2-(Morpholin-4-yl)ethyl-4H,8H,9H,10H-Chromeno[8,7-e]1,3Oxazin-4-one: A Comprehensive Overview

3-(2-Methoxyphenoxy)-9-2-(Morpholin-4-yl)ethyl-4H,8H,9H,10H-Chromeno[8,7-e]1,3Oxazin-4-one is a complex organic compound with the CAS Registry Number 946236-47-1. This compound belongs to the class of chromenoxazines, which are known for their unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule incorporates a chromene ring system fused with an oxazine ring, along with a morpholinyl group and a methoxyphenoxy substituent. These structural elements contribute to its intriguing chemical properties and potential biological activities.

The chromenoxazine core of this compound is a derivative of coumarin, a naturally occurring benzopyrone found in various plants. Coumarin derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. The addition of the morpholinyl group introduces significant steric and electronic effects into the molecule. Morpholine is a heterocyclic amine commonly used in pharmaceuticals due to its ability to enhance drug stability and bioavailability. In this compound, the morpholinyl group is attached via an ethyl chain to the chromenoxazine ring system.

The methoxyphenoxy substituent at position 2 of the phenyl ring adds further complexity to the molecule. Methoxy groups are known to enhance solubility and stability in certain environments. The phenoxy group also contributes aromaticity and potential sites for hydrogen bonding or π–π interactions. Together with the chromenoxazine core and morpholinyl group, these substituents create a highly functionalized molecule with diverse chemical reactivity.

Recent studies have focused on the synthesis and characterization of similar chromenoxazine derivatives. For instance, researchers have explored the use of microwave-assisted synthesis to prepare such compounds efficiently. These methods not only reduce reaction times but also improve yields compared to traditional synthetic routes. The incorporation of morpholine into chromenoxazine frameworks has been shown to enhance solubility in organic solvents while maintaining structural integrity.

In terms of biological activity, 3-(2-Methoxyphenoxy)-9-2-(Morpholin-4-yl)ethyl-4H,8H,9H,10H-Chromeno[8,7-e]1,3Oxazin-4-one has demonstrated promising results in preliminary assays. Its ability to inhibit certain enzymes involved in inflammatory pathways suggests potential applications in anti-inflammatory therapies. Additionally, its interaction with protein targets associated with neurodegenerative diseases has been explored in recent studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chromenoxazine core followed by functionalization with the morpholinyl and methoxyphenoxy groups. Key steps include nucleophilic substitution reactions and cyclization processes that form the fused ring system. The optimization of reaction conditions has been a focus area for chemists aiming to improve yield and purity.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has highlighted that chromenoxazines can undergo photodegradation under UV light exposure. This process involves cleavage of specific bonds within the molecule leading to smaller fragments that are more readily biodegradable.

In conclusion,3-(2-Methoxyphenoxy)-9-2-(Morpholin-4-yl)ethyl-4H,8H,9H,10H-Chromeno[8,7-e]1,Oxazinone (CAS No: 946236-47) represents an intriguing example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure combines features from natural products like coumarin with synthetic elements like morpholine to create a versatile platform for further exploration in drug discovery and material science.